107-02-8(Acrolein (stabilized with Hydroquinone)),BXQ

Acrolein (stabilized with Hydroquinone) Properties

Names and Identifiers

- Acrolein
- 2-propen-1-one
- 2-PROPENAL
- ACRALDEHYDE
- ACROLEIN MONOMER
- ACRYLALDEHYDE
- ACRYLIC ALDEHYDE
- ALLYLALDEHYDE
- AQUALINE MATRIX K
- FIXATIVE 15951
- MAGNACIDE
- 2-Propenal (Acrylaldehyde)
- 2-Propenaldehyde
- acquinite
- Acraldehydeacroleina
- acrolein,inhibited
- Acroleina
- Acroleine
- acroleine(dutch,french)
- Acrylaldehyd
- 4-methoxybenzene-1,3-diol
- Acrolein & Acrylonitrile
- Acrolein (stabilized with hydroquinone)
- Acrolein Solution
- Acrolein Standard
- Volatiles Mix 700 - Acrolein & Acrylonitrile
- Acrolein, Acrylamide & Acrylonitrile
- BXQ
- papite
- Aqualin
- aquinte
- Biocide
- Crolean
- nsc8819
- crolein
- Akrolein
- Aldeide acrilica [Italian]
- Acrolein, stabilized with 3 wt% water, 1000ppm hydroquinone, stored over Copper
- Allyl aldehyde
- EC 203-453-4
- Aldehyde acrylique [French]
- Acrolein, contains hydroquinone as stabilizer, 90%
- Acrolein, 96%, stab with hydroquinone
- ACROLEIN [MI]
- Q342790
- Aldeide acrilica
- Akrolein [Czech]
- Acrylehyd
- C01471
- Acroleina [Italian]
- ACROLEIN (MART.)
- Acrolein 100 microg/mL in Acetone
- NSC 8819
- Akroleina
- DTXCID8023
- trans-Acrolein
- 7864XYD3JJ
- ACROLEIN (IARC)
- UNII-7864XYD3JJ
- BDBM50010912
- Acrolein, inhibited [UN1092] [Poison]
- EPA Pesticide Chemical Code 000701
- 81788-96-7
- prop-2-en-1-one
- Propenaldehyde
- Caswell No. 009
- Aqualine
- InChI=1/C3H4O/c1-2-3-4/h2-3H,1H
- NCGC00258537-01
- WLN: VH1U1
- Aldehyde, Ethylene
- Acrolein Solution, 5000 microg/mL in Methanol, Second Source
- 2-propen-1-al
- RCRA waste no. P003
- Acrylehyde
- BCP07056
- UN1092
- Acroleine(DUTCH, FRENCH)
- prop-2-enal
- DTXSID5020023
- STR00291
- CAS-107-02-8
- Tox21_200984
- Acroleine [Dutch, French]
- Aerolein
- NCGC00091484-02
- Ethylene aldehyde
- NCGC00091484-01
- Acrylic aldehyde, inhibited
- AKOS000120766
- A801558
- Propenal
- Aldehyde acrylique
- Acrolein 5000 microg/mL in Methanol
- trans-Acrolein Formylethylene
- CHEMBL721
- ACROLEIN [INCI]
- Magnacide H
- Acraldehydeacroleina [Italian]
- 25068-14-8
- Propadien-1-ol
- Acrolein 5000 microg/mL in Water
- DTXSID50526220
- ACROLEIN [MART.]
- 107-02-8
- Epitope ID:143621
- ACROLEIN [IARC]
- EINECS 203-453-4
- Rcra waste number P003
- A0137
- HSDB 177
- Propenal [Czech]
- 2 Propenal
- NS00009782
- Acrolein 1000 microg/mL in Methanol
- Magnacide B
- AI3-24160
- Akroleina [Polish]
- Prop-2-en-1-al
- Acrehyde
- UN 1092
- allol
- Slimicide
- Propenal, inhibited
- ACROLEIN [HSDB]
- Aldehyde, Allyl
- GTPL2418
- BP-14004
- Magnacide H and B
- CCRIS 3278
- Acrolein, analytical standard
- CHEBI:15368
- Acrolein, inhibited
- NSC-8819
- CH2=CHCHO
- Aldehyde, Acrylic
- Acrylaldehyd [German]
- Papite
- 2-Propen-1-one
- DB-026460
- Acrylic aldehyde
- 1ST001672-1000A
- Acrolein Solution in Acetonitrile, 1000ug/mL
- Magnacide
- Acraldehyde
- 2-Propenal
- ACROLEIN
- Acrolein Monomer
- NSC8819
- Acrylaldehyde
- Allylaldehyde
- Acquinite
- +Expand
- MDL： MFCD00006998
- InChIKey： HGINCPLSRVDWNT-UHFFFAOYSA-N
- Inchi： 1S/C3H4O/c1-2-3-4/h2-3H,1H2
- SMILES： C=CC=O

Computed Properties

Exact Mass: 56.02620
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 56.026214747g/mol
Heavy Atom Count: 4
Complexity: 30.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1Å²

Experimental Properties

LogP: 0.37130
PSA: 17.07000
Merck: 14,128
Refractive Index: n20/D 1.403(lit.)
Water Partition Coefficient: Dissolution 21.25 g/100 ml
Boiling Point: 53 °C(lit.)
Melting Point: −87 °C (lit.)
Vapor Pressure: 4.05 psi ( 20 °C)
Flash Point: Fahrenheit: -20.2 ° f
Celsius: -29 ° c
Solubility: H2O: soluble2 to 3 parts
Color/Form: Colorless or yellowish liquid with foul smell [1]
Stability/Shelf Life: Stable, but very readily polymerizes. May have ca. 0.1% hydroquinone added as stabilizer. Flammable. Incompatible with oxidizing agents, reducing agents, oxygen, a variety of other chemicals, light. Very reactive with a wide variety of chemicals. May polymerize violently, especially on contact with strong acids or bases.
Solubility: Soluble in water, easily soluble in most organic solvents such as ethanol \ acetone [15]
Sensitiveness: Air & Light Sensitive
Density: 0.839 g/mL at 25 °C(lit.)

Acrolein (stabilized with Hydroquinone) Security Information

Symbol: GHS02 GHS05 GHS06 GHS09
RTECS：AS1050000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S23-S26-S28-S36/37/39-S45-S61
Packing Group：I
Packing Group：I
Risk Phrases：R11; R24/25; R26; R34; R50
Hazard Level：6.1
Dangerous goods sign： F
Hazardous Material transportation number：UN 1092 6.1/PG 1
Hazard Statement： H225-H300 + H330-H311-H314-H410
Warning Statement： P260-P280-P301+P310+P330-P304+P340+P310-P305+P351+P338-P370+P378
PackingGroup：I
Risk Phrases： 11-24-26/28-34-50
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 orally in rats: 0.046 g/kg (Smyth)
Explosive Limit：31%
HazardClass：6.1
FLUKA BRAND F CODES：8-9

Acrolein (stabilized with Hydroquinone) Customs Data

HS CODE：2912190030
Customs Data：

China Customs Code:
2909199090

Overview:

2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Acrolein (stabilized with Hydroquinone) Synthesis

Synthetic Circuit 1

641144-66-3

107-02-8

641144-81-2

641144-80-1

641144-75-4

641144-74-3

107-19-7

28918-41-4

888-54-0

124-40-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; 5 - 6 h, 90 - 92 °C
1.2 Solvents: Diethyl ether
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Rearrangement-Cleavage of Ammonium Salts Containing a 3-Methyl-2-naphthylmethyl Group

Oganesyan, N. R.; Grigoryan, Dzh. V.; Babayan, L. A.; Kocharyan, S. T., Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2003, 73(6), 951-956

Acrolein (stabilized with Hydroquinone) Raw materials

2-Naphthalenemethanaminium, N-(2-bromo-2-propen-1-yl)-N,N,3-trimethyl-, bromide (1:1)

Acrolein (stabilized with Hydroquinone) Preparation Products

Acrolein (stabilized with Hydroquinone) Related Literature

1. Addition of C3H8 to slowly reacting mixtures of hydrogen and oxygen at 480°C

R. R. Baker,R. R. Baldwin,R. W. Walker Trans. Faraday Soc. 1970 66 3016
2. Metal catalyst free one-pot synthesis of 2-arylbenzimidazoles from α-aroylketene dithioacetals

Pandi Dhanalakshmi,Solaimalai Thimmarayaperumal,Sivakumar Shanmugam RSC Adv. 2014 4 12028
3. An expedient approach to synthesize fluorescent 3-substituted 4H-quinolizin-4-ones via (η4-vinylketene)-Fe(CO)3 complexes

Alfredo Rosas-Sánchez,Rubén A. Toscano,José G. López-Cortés,M. Carmen Ortega-Alfaro Dalton Trans. 2015 44 578
4. In vitro and in vivo synergistic interaction of substituted chalcone derivatives with norfloxacin against methicillin resistant Staphylococcus aureus

Rashmi Gaur,Vivek Kumar Gupta,Anirban Pal,Mahendra Padurang Darokar,Rajendra Singh Bhakuni,Brijesh Kumar RSC Adv. 2015 5 5830
5. Divergent synthesis of 4,6-diarylated pyridin-2(1H)-ones from chalcones: novel access to 2,4,6-triaryl pyridines

Rajni Khajuria,Prakash Kannaboina,Kamal K. Kapoor,Annah Gupta,Gaurav Raina,Amanpreet Kaur Jassal,Love Karan Rana,Maninder S. Hundal,Parthasarathi Das Org. Biomol. Chem. 2015 13 5944
6. New hybrid bromopyridine-chalcones as in vivo phase II enzyme inducers: potential chemopreventive agents

Mauricio Cabrera,Hugo Cerecetto,Mercedes González Med. Chem. Commun. 2016 7 2395
7. Synthesis and discovery of 18β-glycyrrhetinic acid derivatives inhibiting cancer stem cell properties in ovarian cancer cells

Xiaojing Li,Yihua Liu,Na Wang,Yuyu Liu,Shuai Wang,Hongmin Wang,Aihua Li,Shaoda Ren RSC Adv. 2019 9 27294
8. Blood and breath levels of selected volatile organic compounds in healthy volunteers

Pawe? Mochalski,Julian King,Martin Klieber,Karl Unterkofler,Hartmann Hinterhuber,Matthias Baumann,Anton Amann Analyst 2013 138 2134
9. Determination of acrolein in ambient air and in the atmosphere of environmental test chambers

Alexandra Schieweck,Erik Uhde,Tunga Salthammer Environ. Sci.: Processes Impacts 2021 23 1729
10. Reactions of acrolein, crotonaldehyde and pivalaldehyde with Cl atoms: structure–activity relationship and comparison with OH and NO3 reactions

Maria Ullerstam,Evert Ljungstr?m,Sarka Langer Phys. Chem. Chem. Phys. 2001 3 986

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